Cas no 128302-68-1 ((R)-Ethyl-2-isocyanatopropanoate)

(R)-Ethyl-2-isocyanatopropanoate structure
128302-68-1 structure
Product Name:(R)-Ethyl-2-isocyanatopropanoate
CAS No:128302-68-1
MF:C6H9NO3
MW:143.140561819077
CID:1222850
PubChem ID:7568610
Update Time:2025-04-20

(R)-Ethyl-2-isocyanatopropanoate Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid, 2-isocyanato-, ethyl ester, (R)- (9CI)
    • Ethyl (2R)-2-isocyanatopropanoate
    • 128302-68-1
    • (R)-Ethyl-2-isocyanatopropanoate
    • Inchi: 1S/C6H9NO3/c1-3-10-6(9)5(2)7-4-8/h5H,3H2,1-2H3/t5-/m1/s1
    • InChI Key: PFIQRPNWLUAMOF-RXMQYKEDSA-N
    • SMILES: O(CC)C([C@@H](C)N=C=O)=O

Computed Properties

  • Exact Mass: 143.05827
  • Monoisotopic Mass: 143.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 55.7Ų

Experimental Properties

  • PSA: 55.73

(R)-Ethyl-2-isocyanatopropanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E548950-50mg
(R)-Ethyl-2-isocyanatopropanoate
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50mg
$64.00 2023-05-18
TRC
E548950-100mg
(R)-Ethyl-2-isocyanatopropanoate
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100mg
$81.00 2023-05-18
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E548950-500mg
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500mg
$115.00 2023-05-18
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E548950-5g
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$ 800.00 2023-09-07
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